Cas no 88465-93-4 (2-Propenoic acid, 2-methyl-3-phenylpropyl ester)

2-Propenoic acid, 2-methyl-3-phenylpropyl ester structure
88465-93-4 structure
Product Name:2-Propenoic acid, 2-methyl-3-phenylpropyl ester
CAS No:88465-93-4
MF:C13H16O2
MW:204.264944076538
CID:631691
PubChem ID:53978496
Update Time:2025-04-19

2-Propenoic acid, 2-methyl-3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-methyl-3-phenylpropyl ester
    • (2-methyl-3-phenylpropyl) prop-2-enoate
    • 88465-93-4
    • SCHEMBL5467970
    • DTXSID80708118
    • 2-Methyl-3-phenylpropyl prop-2-enoate
    • Inchi: 1S/C13H16O2/c1-3-13(14)15-10-11(2)9-12-7-5-4-6-8-12/h3-8,11H,1,9-10H2,2H3
    • InChI Key: JWPZVHKYNZBBOW-UHFFFAOYSA-N
    • SMILES: O(C(C=C)=O)CC(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 204.115029749g/mol
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų
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